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Compound of Interest

Compound Name: Siponimod hemifumarate

Cat. No.: B15684518

Get Quote

Siponimod, marketed as Mayzent®, is a next-generation, selective sphingosine-1-phosphate

(S1P) receptor modulator.[1][2][3][4][5] It binds with high affinity to S1P receptor subtypes 1

(S1P1) and 5 (S1P5).[2][3][5][6] By acting as a functional antagonist on S1P1 receptors on

lymphocytes, Siponimod prevents their egress from lymph nodes, which reduces the

recirculation of T-cells into the central nervous system (CNS), thereby limiting central

inflammation.[7][8][9] This mechanism of action makes it an important oral therapy for adults

with relapsing forms of multiple sclerosis (MS), including active secondary progressive multiple

sclerosis (SPMS).[1][8][10][11]

For any active pharmaceutical ingredient (API), a thorough understanding of its

physicochemical properties is paramount. These intrinsic characteristics—such as solubility,

pKa, polymorphism, and hygroscopicity—govern the drug's biopharmaceutical behavior,

including its absorption, distribution, metabolism, and excretion (ADME). Furthermore, the

chemical and physical stability of the API dictates its shelf-life, informs the selection of

appropriate formulation strategies, and ensures the safety and efficacy of the final drug

product.

This technical guide, designed for researchers and drug development professionals, provides a

comprehensive overview of the critical physicochemical and stability attributes of Siponimod
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hemifumarate. It synthesizes data from the public domain, including patents and scientific

literature, to offer field-proven insights into its characterization and handling.

Part 1: Core Physicochemical Profile of Siponimod
Hemifumarate
Siponimod is formulated as a hemifumarate salt to optimize its properties for pharmaceutical

development. The salt form often provides improved stability and handling characteristics

compared to the free base.

Molecular Structure and Properties

Siponimod (Free Base):

Chemical Name: 1-[[4-[(E)-N-[[4-cyclohexyl-3-(trifluoromethyl)phenyl]methoxy]-C-

methylcarbonimidoyl]-2-ethylphenyl]methyl]azetidine-3-carboxylic acid[11]

Molecular Formula: C₂₉H₃₅F₃N₂O₃[11][12]

Molecular Weight: 516.6 g/mol [11][12]

Siponimod Hemifumarate:

Molecular Formula: C₂₉H₃₅F₃N₂O₃·0.5(C₄H₄O₄) or C₆₂H₇₄F₆N₄O₁₀ (for the 2:1 complex)[3]

[4][13][14][15]

Molecular Weight: 574.63 g/mol (or ~1149.3 g/mol for the 2:1 complex)[3][13][14][15]

Solubility Profile
Siponimod is sparingly soluble in aqueous buffers, a characteristic that presents a significant

challenge for oral formulation.[12] To achieve adequate solubility for dissolution and absorption,

it is often dissolved in organic solvents for laboratory use and formulated with specific

excipients in the final dosage form.

For maximum solubility in aqueous buffers for experimental purposes, it is recommended to

first dissolve Siponimod in dimethyl sulfoxide (DMSO) and then dilute with the aqueous buffer
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of choice.[12]

Solvent Solubility Notes

DMSO ~20 mg/mL[12], 12.5 mg/mL[3]

Ultrasonic assistance may be

needed. Hygroscopic DMSO

can impact solubility.[3]

Dimethyl Formamide (DMF) ~16 mg/mL[12] -

Ethanol ~3 mg/mL[12] -

DMSO:PBS (pH 7.2) 1:20 ~0.04 mg/mL[12]
Represents solubility in a

mixed aqueous system.

Warm Water 100 mg/mL[11]

This value from a single source

seems unusually high and may

refer to a specific salt form or

condition not fully specified. It

should be treated with caution.

Ionization and Lipophilicity (pKa & LogP)
The ionization potential (pKa) and lipophilicity (LogP) are critical determinants of a drug's

absorption and ability to cross biological membranes.
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Parameter Value Significance

pKa (Acidic) 2.69[11]

The carboxylic acid group will

be ionized (negatively

charged) at physiological pH.

pKa (Basic) 9.15[11]

The azetidine nitrogen will be

ionized (positively charged) in

the acidic environment of the

stomach.

LogP 4.8[6][11]

Indicates high lipophilicity,

suggesting good permeability

across cell membranes but

also potentially poor aqueous

solubility.

Thermal Properties and Appearance
Appearance: Siponimod hemifumarate is described as a white to off-white solid powder or

crystalline solid.[3][6][12][16]

Melting Point: The melting point is reported to be in the range of 111-112 °C.[6][17] This

value is critical for identifying the substance and can be indicative of a specific polymorphic

form. Differential Scanning Calorimetry (DSC) is the standard technique for precise

determination.

Polymorphism: A Critical Consideration
Polymorphism is the ability of a solid material to exist in multiple crystalline forms or

polymorphs.[18] These forms share the same chemical composition but differ in their crystal

lattice arrangement, leading to different physicochemical properties such as melting point,

solubility, dissolution rate, and stability.[18][19] For Siponimod hemifumarate, controlling the

polymorphic form is essential for ensuring consistent product performance and quality.

Several crystalline forms of Siponimod hemifumarate have been identified in patent literature,

highlighting the complexity of its solid-state landscape.[18][19][20]
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Polymorphs A to E: Disclosed in patent WO2010/080409.[19]

Form SHF1: Characterized by a Powder X-ray Diffraction (PXRD) pattern with a peak at

approximately 7.52 ± 0.2° 2Θ.[20]

Form SHF2: Characterized by PXRD peaks at about 5.38 and 8.13 ± 0.2° 2Θ.[20]

Form 3 & Form 7: Described in patent EP 3743405 B1, with Form 7 noted for its

thermodynamic stability under stressed conditions.[19]

The existence of these multiple forms necessitates robust analytical control throughout the

manufacturing process to ensure the desired, most stable polymorph is consistently produced.

Hygroscopicity
Hygroscopicity, the tendency of a substance to absorb moisture from the air, is another key

factor. Some sources note that Siponimod can be hygroscopic.[3][20] Moisture uptake can lead

to physical changes (e.g., deliquescence, caking) or chemical degradation and can even

induce polymorphic transformations.

To mitigate these risks, formulations of Siponimod often include moisture protective agents,

such as glyceryl behenate, and are manufactured under controlled humidity conditions.[20][21]

The packaging of the final dosage form is also designed to protect it from moisture.

Part 2: Stability Profile and Degradation
The stability of Siponimod hemifumarate is crucial for ensuring that its therapeutic efficacy

and safety are maintained throughout its shelf life. Stability testing involves subjecting the drug

substance to a variety of environmental conditions.

Storage and General Stability
For laboratory purposes, Siponimod as a crystalline solid is stable for at least four years when

stored at -20°C.[12] Stock solutions in DMSO should be stored in tightly sealed vials, aliquoted

to avoid repeated freeze-thaw cycles, and are typically stable for up to one month at -20°C or

six months at -80°C.[3][15]
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Forced Degradation and Stability-Indicating Methods
While specific degradation pathways for Siponimod are not extensively detailed in the public

literature, the standard approach to assess its intrinsic stability is through forced degradation

(stress testing) studies. These studies are essential for developing stability-indicating analytical

methods, which can separate the intact drug from any potential degradation products.

A typical forced degradation study would expose Siponimod hemifumarate to the following

conditions:

Acidic and Basic Hydrolysis: Exposure to acidic (e.g., HCl) and basic (e.g., NaOH) solutions

at elevated temperatures.

Oxidation: Treatment with an oxidizing agent like hydrogen peroxide (H₂O₂).

Thermal Stress: Exposure to high temperatures (e.g., 60-80°C).

Photostability: Exposure to light according to ICH Q1B guidelines.

The results of these studies help identify potential degradation products and inform the

development of robust analytical methods capable of monitoring the drug's purity over time.

Part 3: Analytical Methodologies for
Characterization and Control
A suite of analytical techniques is required to fully characterize the physicochemical properties

of Siponimod hemifumarate and monitor its stability.

Chromatographic Techniques
Reverse-phase high-performance liquid chromatography (RP-HPLC) is the workhorse method

for the quantification of Siponimod and its impurities in both bulk drug substance and finished

dosage forms.[10]

Workflow for Physicochemical Characterization
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Caption: Workflow for the comprehensive physicochemical characterization of Siponimod
hemifumarate.

Example RP-HPLC Method for Quantification This protocol is synthesized from published

methods.[10]

System: High-Performance Liquid Chromatography system with UV detection.

Column: YMC Triart C18 (250 mm x 4.6 mm, 5 µm) or equivalent.[10]

Mobile Phase: A mixture of 0.1% v/v Trifluoroacetic Acid (TFA) in water and Acetonitrile in a

ratio of 25:75 (v/v).[10]

Flow Rate: 1.0 mL/min.[10]

Detection Wavelength: 257 nm, which is the maximum absorbance wavelength for

Siponimod.[10]

Injection Volume: 10 µL.[10]
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Diluent: A mixture of water and acetonitrile is typically used.

Procedure: a. Prepare a standard stock solution of Siponimod hemifumarate (e.g., 100

µg/mL) in the diluent. b. Create a series of working standard solutions by diluting the stock

solution to cover the desired concentration range (e.g., 5-40 µg/mL).[10] c. Inject the

standards to generate a calibration curve. d. Prepare the sample solution of the bulk drug or

dosage form and inject it. e. Quantify the amount of Siponimod by comparing the peak area

to the calibration curve. The typical retention time is around 6.54 minutes under these

conditions.[10]

For higher sensitivity and specificity, especially for detecting trace-level genotoxic impurities or

for bioanalytical applications, Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS) is employed.[22][23][24]

Solid-State Characterization Techniques
Powder X-ray Diffraction (PXRD): This is the primary technique for identifying the specific

crystalline form (polymorph) of Siponimod hemifumarate. Each polymorph produces a

unique diffraction pattern.[19]

Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it

is heated or cooled. It is used to determine the melting point and detect polymorphic

transitions.

Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function

of temperature. It is used to assess thermal stability and determine the presence of solvates

or hydrates.

Dynamic Vapor Sorption (DVS): Used to precisely quantify the hygroscopicity of the material

by measuring its mass change as a function of relative humidity.

Workflow for Forced Degradation Study
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Caption: A logical workflow for conducting forced degradation studies on Siponimod
hemifumarate.

Conclusion
Siponimod hemifumarate is a highly lipophilic molecule with low aqueous solubility,

presenting both opportunities and challenges for drug development. Its existence in multiple

polymorphic forms and its potential for hygroscopicity are critical quality attributes that must be

carefully controlled through rigorous solid-state characterization and the development of a

robust manufacturing process. The stability of the molecule necessitates the use of validated,

stability-indicating analytical methods to ensure the purity and potency of the final product over

its shelf life. A comprehensive understanding of these physicochemical and stability properties,
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as outlined in this guide, is fundamental for the successful formulation of a safe, effective, and

stable Siponimod drug product for patients with multiple sclerosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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